Sodium adipate
Cat. No. B1210749
M. Wt: 190.1 g/mol
InChI Key: KYKFCSHPTAVNJD-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US04129520
Procedure details
17.4 g. (0.1 mole) of dimethyl adipate were dissolved in 100 mls. of acetonitrile and heated to 70° C. 8.2 g. (0.2 mole) of 97% pure sodium hydroxide were added to the reaction mixture as a fine powder (50 mesh). The reaction mixture was stirred at reflux temperature for 18 hours. The resulting solution was filtered hot and the solids were air dried to yield disodium adipate as the reaction product.
[Compound]
Name
mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:11]C)(=[O:10])[CH2:2][CH2:3][CH2:4][CH2:5][C:6]([O:8]C)=[O:7].[OH-].[Na+:14]>C(#N)C>[C:1]([O-:11])(=[O:10])[CH2:2][CH2:3][CH2:4][CH2:5][C:6]([O-:8])=[O:7].[Na+:14].[Na+:14] |f:1.2,4.5.6|
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Inputs
Step One
|
Name
|
|
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Quantity
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0.1 mol
|
|
Type
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reactant
|
|
Smiles
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C(CCCCC(=O)OC)(=O)OC
|
Step Two
|
Name
|
|
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Quantity
|
0.2 mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
[Compound]
|
Name
|
mixture
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
C(C)#N
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux temperature for 18 hours
|
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Duration
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18 h
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FILTRATION
|
Type
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FILTRATION
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|
Details
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The resulting solution was filtered hot
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCC(=O)[O-])(=O)[O-].[Na+].[Na+]
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
